Cas no 2228470-41-3 (3-(3,4-dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(3,4-dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 2228470-41-3
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 5943428
• PubChem ID: 165616148
• Update Time: 2025-05-22

3-(3,4-dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid
• 2228470-41-3
• EN300-1799194

• Inchi： 1S/C12H16O5/c1-12(2,6-10(14)15)7-4-8(13)11(16)9(5-7)17-3/h4-5,13,16H,6H2,1-3H3,(H,14,15)
• InChI Key： DVYIXHOPYICKNE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)C(C)(C)CC(=O)O)O)O

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Additional information on 3-(3,4-dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid

3-(3,4-Dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid

3-(3,4-Dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid is a compound with the CAS number 2228470-41-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenolic ring substituted with hydroxyl and methoxy groups, as well as a branched side chain containing a carboxylic acid group. The combination of these functional groups makes this compound a promising candidate for various applications, particularly in drug discovery and natural product synthesis.

The phenolic ring in 3-(3,4-dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid plays a crucial role in its biological activity. The presence of hydroxyl groups at positions 3 and 4 on the aromatic ring contributes to its antioxidant properties, while the methoxy group at position 5 enhances its stability and bioavailability. Recent studies have shown that this compound exhibits potent antioxidant activity, making it a potential candidate for use in functional foods and nutraceuticals.

One of the most notable aspects of this compound is its ability to act as a precursor in biosynthesis. Researchers have demonstrated that 3-(3,4-dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid can serve as an intermediate in the production of more complex natural products, such as flavonoids and lignans. This highlights its importance in both synthetic chemistry and biotechnology.

Recent advancements in analytical techniques have allowed for a deeper understanding of the structural elucidation of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular formula and stereochemistry. These findings have been published in leading journals, further solidifying its position as a key molecule in contemporary chemical research.

In terms of therapeutic applications, 3-(3,4-dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid has shown promise in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Its ability to modulate key signaling pathways involved in inflammation and oxidative stress makes it a valuable lead compound for drug development.

Furthermore, this compound has been investigated for its potential role in metabolic regulation. Studies conducted on animal models have revealed that it can influence lipid metabolism and glucose homeostasis, suggesting its utility in managing metabolic syndrome and related conditions.

The synthesis of 3-(3,4-dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid has also been optimized using green chemistry principles. Researchers have developed environmentally friendly methods that minimize waste and reduce energy consumption, aligning with global efforts to promote sustainable chemical practices.

In conclusion, 3-(3,4-dihydroxy-5-methoxyphenyl)-3-methylbutanoic acid is a multifaceted compound with significant implications for both basic research and applied sciences. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in the pursuit of innovative solutions across various industries.